Methyl 4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)-2-pyrimidinyl sulfide

• IUPAC Name: 4-(4-methylphenyl)sulfanyl-2-methylsulfanyl-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C13H11F3N2S2/c1-8-3-5-9(6-4-8)20-11-7-10(13(14,15)16)17-12(18-11)19-2/h3-7H,1-2H3
• InChI Key: LIHCNDGNGXIUKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=NC(=NC(=C2)C(F)(F)F)SC
• Molecular Formula: C13H11F3N2S2
• Molecular Weight: 316.4 g/mol

Description

Methyl 4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)-2-pyrimidinyl sulfide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical formula, C14H11F3N2S2, and is commonly referred to as MTTPS. MTTPS is a member of the pyrimidine class of compounds, which are known for their diverse range of biological activities.

Scientific Research Applications

Synthesis and Characterization

Methyl 4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)-2-pyrimidinyl sulfide has been investigated for various applications in the field of material science and organic chemistry, focusing on the synthesis and characterization of compounds and materials with potential utility in various domains.

• Polymer Synthesis : This compound has been explored in the synthesis of transparent aromatic polyimides, highlighting its role in producing materials with high refractive indices and small birefringences, alongside good thermomechanical stabilities. Such polyimides exhibit notable optical properties, making them suitable for applications requiring transparency and high performance under thermal stress (Tapaswi et al., 2015).

• Highly Refractive Materials : The compound's utility extends to the development of materials with high refractive indices. Research into polyamide-imides bearing flexible ether and sulfide links, alongside electron-withdrawing trifluoromethyl groups, has led to the creation of polymers that are not only amorphous and highly soluble but also demonstrate excellent thermal stability and low birefringence due to their structural composition (Shockravi et al., 2009).

• Sulfur Inversion Mechanisms : Investigations into the sulfur inversion of N,S-chelate thioethers containing this compound have shed light on the reaction mechanisms and energetics underlying the process. Such studies contribute to a deeper understanding of the chemical behavior of sulfur-containing ligands and their complexes, offering insights into designing more efficient catalytic systems and materials (Tresoldi et al., 2002).

• Cytotoxic Activity : The synthesis and structural elucidation of thiopyrimidine derivatives, starting from compounds related to Methyl 4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)-2-pyrimidinyl sulfide, have been explored for their cytotoxic activities. This line of research has potential implications in the development of new therapeutic agents, particularly in targeting cancer cells (Stolarczyk et al., 2018).

• Material Properties and Applications : The compound's inclusion in the synthesis of iron(II) complexes and polyimides containing pyridine and sulfur units has been pivotal in understanding their spin-crossover behaviors and optical properties. These studies contribute to the development of advanced materials for potential use in electronic devices, sensors, and optoelectronic applications (Cook et al., 2015).